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Compound of Interest

Compound Name: 4-(Methylsulfinyl)phenol

Cat. No.: B081417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information on 4-
(methylsulfinyl)phenol. A comprehensive toxicological profile is not yet established due to a

notable lack of specific studies on this compound. The information presented herein is intended

for research and informational purposes only.

Introduction
4-(Methylsulfinyl)phenol is a sulfoxide compound that has been identified as a metabolite of

the organophosphate insecticide fensulfothion.[1][2] While the toxicology of the parent

compound, fensulfothion, is well-documented, specific toxicological data for 4-
(methylsulfinyl)phenol is scarce in publicly available literature. This guide aims to provide a

detailed overview of the known information regarding 4-(methylsulfinyl)phenol, including its

chemical identity, its role as a metabolite, the toxicological properties of its parent compound,

and the limited hazard information available for the metabolite itself. The significant data gaps

in the toxicological profile of 4-(methylsulfinyl)phenol are also highlighted.

Chemical Identity
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Property Value

Chemical Name 4-(Methylsulfinyl)phenol

Synonyms 4-(Methylsulphinyl)phenol

CAS Number 14763-64-5

Molecular Formula C₇H₈O₂S

Molecular Weight 156.20 g/mol

Structure

Role as a Metabolite of Fensulfothion
4-(Methylsulfinyl)phenol is a known metabolite of fensulfothion, an organophosphate

insecticide and nematicide.[1][2] The metabolism of fensulfothion is a critical aspect of its

toxicology, as it involves biotransformation to several compounds, some of which are also toxic.

Fensulfothion Metabolism Pathway
The metabolism of fensulfothion in both plants and animals involves oxidation and hydrolysis.

[1][2] One of the initial steps is the oxidation of the thioether group to a sulfoxide, forming

fensulfothion sulfoxide. Subsequent hydrolysis of these organophosphate esters can lead to
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the formation of 4-(methylsulfinyl)phenol. Further oxidation of the sulfoxide to a sulfone can

also occur.

Fensulfothion Fensulfothion SulfoxideOxidation

Fensulfothion SulfoneOxidation

4-(Methylsulfinyl)phenolHydrolysis

4-(Methylsulfonyl)phenolHydrolysis

Click to download full resolution via product page

Caption: Metabolic pathway of Fensulfothion.

Toxicological Data
Direct and detailed toxicological studies on 4-(methylsulfinyl)phenol are largely absent from

the scientific literature. The available information is primarily in the form of general hazard

classifications from safety data sheets (SDS).

Hazard Classification
A safety data sheet for 4-(methylsulfinyl)phenol provides the following GHS hazard

classifications:

Acute Toxicity, Oral (Category 4) - H302: Harmful if swallowed.[3]

Acute Toxicity, Dermal (Category 4) - H312: Harmful in contact with skin.

Acute Toxicity, Inhalation (Category 4) - H332: Harmful if inhaled.[3]

Skin Irritation (Category 2) - H315: Causes skin irritation.[3]

Eye Irritation (Category 2) - H319: Causes serious eye irritation.[3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System - H335:

May cause respiratory irritation.[3]
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Note: These classifications are based on general assessments and not on detailed, publicly

available experimental studies.

Quantitative Toxicological Data
A thorough search of available toxicological databases and literature did not yield specific

quantitative data for 4-(methylsulfinyl)phenol, such as:

LD₅₀ (Lethal Dose, 50%) values for oral, dermal, or inhalation routes.

NOAEL (No-Observed-Adverse-Effect Level) or LOAEL (Lowest-Observed-Adverse-Effect

Level) from repeated dose studies.

Data on genotoxicity (e.g., Ames test, micronucleus assay).

Carcinogenicity bioassays.

Reproductive or developmental toxicity studies.

Toxicological Profile of the Parent Compound:
Fensulfothion
Given the lack of data for 4-(methylsulfinyl)phenol, understanding the toxicology of the parent

compound, fensulfothion, is crucial for contextualizing its potential hazards. Fensulfothion is a

highly toxic organophosphate.
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Toxicological Endpoint Fensulfothion Data

Acute Oral LD₅₀ (rat) 1.5 - 10.5 mg/kg

Acute Dermal LD₅₀ (rat) 3.5 - 30 mg/kg

Mechanism of Action Cholinesterase inhibitor

Mutagenicity
Generally considered not mutagenic in standard

assays.

Carcinogenicity Not classified as a human carcinogen.

Reproductive/Developmental Toxicity
No significant evidence of teratogenicity at low

doses.

Source:[1][2]

Experimental Protocols
Due to the absence of specific toxicological studies for 4-(methylsulfinyl)phenol, detailed

experimental protocols for this compound cannot be provided. For reference, a general

workflow for assessing the toxicity of a chemical metabolite where direct data is lacking is

presented below.
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Data Gathering

In Silico Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Risk Assessment

Identify Metabolite

Literature Search for Direct Toxicity Data

(Q)SAR Analysis for Toxicity Endpoints

If no data

Hazard Identification

If data exists

Read-Across from Structurally Similar Compounds

Ames Test (Mutagenicity)

In Vitro Micronucleus Test (Clastogenicity)

Cell-based Cytotoxicity Assays

Acute Toxicity (e.g., OECD 420, 423, 425)

Based on in vitro results and exposure potential

Repeated Dose Toxicity (e.g., OECD 407, 408)

Reproductive/Developmental Toxicity Screening (e.g., OECD 421, 422)

Dose-Response Assessment

Exposure Assessment

Risk Characterization
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Caption: General workflow for toxicity assessment of a chemical metabolite.
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Signaling Pathways and Mechanism of Action
The specific mechanism of action for 4-(methylsulfinyl)phenol has not been elucidated. As a

phenol derivative, it may share some general toxicological properties with other phenols, such

as membrane disruption or uncoupling of oxidative phosphorylation at high concentrations.

However, without experimental data, this remains speculative.

The primary toxicological concern for metabolites of fensulfothion is often related to their ability

to inhibit acetylcholinesterase (AChE). While fensulfothion and its oxygenated metabolites are

known AChE inhibitors, the AChE inhibitory potential of 4-(methylsulfinyl)phenol has not been

reported.

Conclusion and Data Gaps
The toxicological profile of 4-(methylsulfinyl)phenol is largely incomplete. While it is identified

as a metabolite of the insecticide fensulfothion and has general hazard classifications, there is

a significant lack of publicly available, peer-reviewed studies detailing its toxicokinetics and

toxicodynamics.

Key Data Gaps:

Acute Toxicity: No quantitative LD₅₀ or LC₅₀ data are available.

Sub-chronic and Chronic Toxicity: No repeated dose toxicity studies have been identified.

Genotoxicity: There is no information on the mutagenic or clastogenic potential of 4-
(methylsulfinyl)phenol.

Carcinogenicity: No carcinogenicity bioassays have been performed.

Reproductive and Developmental Toxicity: The potential effects on reproduction and

development are unknown.

Mechanism of Action: The specific molecular initiating events and adverse outcome

pathways have not been investigated.

Further research, including in silico modeling, in vitro screening, and potentially targeted in vivo

studies, is necessary to adequately characterize the toxicological profile of 4-
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(methylsulfinyl)phenol and to conduct a comprehensive risk assessment. Researchers and

drug development professionals should exercise caution when handling this compound,

adhering to the general hazard classifications provided in its safety data sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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